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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzonitrile

Cat. No.: B1358633 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Toxicology of 2-Bromo-4-
nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and toxicological information for 2-
Bromo-4-nitrobenzonitrile, a chemical compound utilized in various research and

development applications. The following sections detail its properties, hazards, and the

necessary precautions for its safe use.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromo-4-nitrobenzonitrile is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

Molecular Formula C₇H₃BrN₂O₂ [1][2][3]

Molecular Weight 227.02 g/mol [1][2][3]

CAS Number 34662-35-6 [2][3]

Appearance Solid [info not found]

Boiling Point 363.301°C at 760 mmHg

Flash Point 173.519°C

Density 1.812 g/cm³

LogP 2.75218

Purity 95% [2]

Toxicological Information
The toxicological profile of 2-Bromo-4-nitrobenzonitrile indicates that it is a hazardous

substance. The primary hazards are summarized below.

Hazard Identification
2-Bromo-4-nitrobenzonitrile is associated with the following GHS hazard statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[1]
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Summary of Toxicological Effects
Effect Description Reference

Acute Oral Toxicity Harmful if swallowed. [4]

Acute Dermal Toxicity Harmful in contact with skin. [4]

Acute Inhalation Toxicity Harmful if inhaled. [4]

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Irritation Causes serious eye irritation. [1]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[1]

No information was available regarding chronic toxicity, carcinogenicity, mutagenicity, or

reproductive toxicity.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 2-
Bromo-4-nitrobenzonitrile.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][6][7]

Avoid contact with skin and eyes.[8]

Wash hands and any exposed skin thoroughly after handling.[6][7][9]

Do not eat, drink, or smoke when using this product.[9][10]

Wear appropriate personal protective equipment (PPE).[6][7][9]

Storage
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Store in a tightly closed container.[6][7][9]

Store in a cool, dry, and well-ventilated place.[10][11]

Store locked up.[6][9][10]

Recommended storage temperature is at room temperature or between 10°C - 25°C.[2][3]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[10]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Bromo-4-
nitrobenzonitrile were not available in the searched literature. The hazard classifications are

based on data from suppliers and databases, which typically do not publish full study reports.

For conducting toxicological studies, standardized OECD guidelines for the testing of chemicals

should be followed.

First Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing has stopped, give

artificial respiration. Get

medical attention as soon as

possible.

[6][7][9][12]

Skin Contact

Immediately wash the

contaminated skin with plenty

of soap and water. Remove

contaminated clothing. If skin

irritation occurs, get medical

advice/attention.

[6][7][9][12]

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

[6][7][9][12]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[9][13]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2-Bromo-4-nitrobenzonitrile to minimize

exposure.
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Protection Type Specification Rationale Reference

Eye and Face

Protection

Chemical safety

goggles or a face

shield (compliant with

EU Standard EN166

or OSHA 29 CFR

1910.133).

To prevent eye

contact which can

cause serious

irritation.

[7][9][14]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber). A lab coat or

other protective

clothing to prevent

skin exposure.

To avoid direct skin

contact which can

lead to irritation.

[7][9][14]

Respiratory Protection

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator (e.g., N95

dust mask) when

engineering controls

are insufficient or

during spill cleanup.

To prevent inhalation

of dust, which may

cause respiratory tract

irritation.

[7][9][14]

Disposal Considerations
Dispose of 2-Bromo-4-nitrobenzonitrile and its container in accordance with local, regional,

and national regulations. Waste should be handled as hazardous. It is recommended to use a

licensed professional waste disposal service.[8][15]

Visualizations
Safe Handling Workflow
The following diagram illustrates the recommended workflow for safely handling 2-Bromo-4-
nitrobenzonitrile in a laboratory setting.
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Safe Handling Workflow for 2-Bromo-4-nitrobenzonitrile
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Caption: Workflow for safe handling of 2-Bromo-4-nitrobenzonitrile.
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Toxicological Hazards
This diagram outlines the principal toxicological hazards associated with 2-Bromo-4-
nitrobenzonitrile exposure.

Toxicological Hazards of 2-Bromo-4-nitrobenzonitrile

Routes of Exposure

Health Effects

2-Bromo-4-nitrobenzonitrile

Inhalation Skin Contact Eye Contact Ingestion

Respiratory Irritation Harmful (Dermal/Inhalation) Skin Irritation Serious Eye Irritation Harmful if Swallowed

Click to download full resolution via product page

Caption: Key toxicological hazards of 2-Bromo-4-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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